Cas no 2248376-29-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate
• CAS No: 2248376-29-4
• MF: C₁₄H₁₁N₃O₅
• MW: 301.254243135452
• CID: 6299693
• PubChem ID: 165890419
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514946
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate
• 2248376-29-4

• Inchi： 1S/C14H11N3O5/c1-2-16-10(7-15-14(16)21)13(20)22-17-11(18)8-5-3-4-6-9(8)12(17)19/h3-7H,2H2,1H3,(H,15,21)
• InChI Key： RZDIWWWZCATIRO-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(N1CC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 301.06987046g/mol
• Monoisotopic Mass: 301.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate (CAS No. 2248376-29-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate (CAS No. 2248376-29-4) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines an isoindole-1,3-dione moiety with an ethyl-substituted hydroxyimidazole carboxylate, making it a subject of interest in pharmaceutical and materials science research. This compound's dual-functional design enables potential applications in drug development, particularly in targeting enzyme inhibition or acting as a prodrug scaffold.

Recent advancements in heterocyclic chemistry have brought attention to derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate. Researchers are exploring its role in modulating biological pathways, given the prevalence of imidazole and phthalimide groups in bioactive molecules. The ethyl-hydroxyimidazole segment may contribute to enhanced solubility, while the 1,3-dioxoisoindoline core could improve binding affinity—a combination addressing common challenges in drug formulation.

From a synthetic chemistry perspective, the ester linkage in CAS 2248376-29-4 offers versatility for further derivatization. This feature aligns with current trends in "click chemistry" and fragment-based drug design, where modular compounds are prioritized. Laboratories focusing on small molecule libraries or medicinal chemistry optimization may find this compound valuable for structure-activity relationship (SAR) studies, especially given the rising demand for targeted therapeutics in precision medicine.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2-hydroxy-1H-imidazole-5-carboxylate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the purity and structural integrity critical for research applications. The compound's stability under various pH conditions—a frequently searched topic in pharmaceutical excipient compatibility studies—makes it a candidate for investigating prodrug stability or controlled-release formulations.

In material science, the conjugated system within 2248376-29-4 suggests possible photophysical properties. This has sparked interest in its potential for organic electronics or as a fluorescent probe precursor—areas gaining traction due to sustainable technology demands. Computational studies using molecular docking or DFT calculations could further elucidate its electronic characteristics, addressing another common query among computational chemists.

Regulatory and safety assessments indicate that proper handling protocols should be followed, though the compound doesn't fall under restricted categories. Its biodegradability profile and eco-toxicity data—topics increasingly searched in green chemistry circles—remain areas for further investigation to align with green chemistry principles.

As research continues, CAS 2248376-29-4 exemplifies how hybrid heterocycles bridge multiple disciplines. Whether investigating its kinase inhibition potential (a hot topic in cancer research) or exploring its polymeric applications, this compound offers multifaceted opportunities for innovation while addressing contemporary scientific challenges.